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Compound of Interest

Compound Name: 3-Hexanol

Cat. No.: B165604

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate, essential guidance on the personal protective
equipment (PPE), operational plans, and disposal procedures for handling 3-Hexanol.

Quantitative Data Summary

A clear understanding of a chemical's properties is the foundation of safe handling. The
following table summarizes key quantitative data for 3-Hexanol.
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Property Value

CAS Number 623-37-0

Molecular Formula C6H140

Molecular Weight 102.17 g/mol [1]

Appearance Clear, colorless liquid[1][2]
Boiling Point 134-135 °C (273-275 °F)[3]

Flash Point 41 °C (105.8 °F)

Vapor Pressure 4.81 mm Hg[1][2]

Specific Gravity 0.819 - 0.820 g/mL at 20-25 °CJ[4]

Occupational Exposure Limits (OSHA
PEL/ACGIH TLV)

Not established

Hazard Identification and Personal Protective
Equipment (PPE)

3-Hexanol is a flammable liquid and vapor that can cause serious eye irritation and may be
harmful if swallowed.[5] Adherence to proper PPE protocols is mandatory to minimize exposure
risk.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[6]

o Ensure that eyewash stations and safety showers are readily accessible.[5]
o Use explosion-proof electrical and ventilating equipment.[6][7]

Personal Protective Equipment:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]
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» Hand Protection: Wear chemical-resistant gloves. While specific breakthrough times for 3-
Hexanol are not readily available, nitrile or butyl rubber gloves are recommended for
handling alcohols.[8] Always inspect gloves for integrity before use and dispose of them
properly after handling the chemical.[3]

o Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential
splashing, chemical-resistant coveralls may be necessary.[7]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.

Operational Plan for Handling 3-Hexanol

A systematic approach to handling 3-Hexanol will ensure a safe experimental workflow.
1. Preparation:

o Review the Safety Data Sheet (SDS) for 3-Hexanol before starting any work.
o Ensure the work area is clean and free of ignition sources.[6][7]

o Assemble all necessary equipment and PPE.

 Verify that the chemical fume hood is functioning correctly.

2. Handling:

e Ground and bond containers when transferring the liquid to prevent static discharge.[6][7]

» Use only non-sparking tools.[6][7]

e Avoid direct contact with the skin and eyes.[6]

o Keep the container tightly closed when not in use.[3][6][7]

 |If any amount of 3-Hexanol comes into contact with skin, immediately wash the affected
area with soap and water.[5] If it enters the eyes, flush with copious amounts of water for at
least 15 minutes and seek medical attention.[5]

3. Storage:

» Store 3-Hexanol in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[3][7]

o Keep the container tightly sealed.[3][7]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]
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Disposal Plan

Proper disposal of 3-Hexanol and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all 3-Hexanol waste, including contaminated consumables (e.g., gloves, paper
towels), in a designated, properly labeled, and sealed hazardous waste container.
e Do not mix 3-Hexanol waste with other incompatible waste streams.

2. Disposal Procedure:

o 3-Hexanol waste is classified as hazardous.[5]

o Disposal must be conducted through a licensed professional waste disposal company.[3][9]

o The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[3][9] The material may be dissolved or mixed with a
combustible solvent before incineration.[9]

» Never dispose of 3-Hexanol down the drain or in the regular trash.[9]

Workflow for Handling 3-Hexanol
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Workflow for Safe Handling of 3-Hexanol
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Caption: Workflow for the safe handling of 3-Hexanol.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b165604?utm_src=pdf-body-img
https://www.benchchem.com/product/b165604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

